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Compound of Interest

Compound Name: Tofenacin

Cat. No.: B095592

Essential Safety and Handling Guide for Tofenacin

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals engaged in the handling of Tofenacin. The following
procedures and data are designed to ensure safe laboratory practices from reception to
disposal of this compound.

Hazard Identification and Toxicological Data

Tofenacin is a physiologically active substance that requires careful handling. While
comprehensive hazard information is not available, the existing toxicological data underscores
the need for caution.

Metric Value Species Route Reference
LD50 3590 mg/kg Rat Oral [1]
TDLo

) 990 mg/kg Rat Oral [1]
(Reproductive)

LD50: Lethal Dose, 50%. The single dose of a substance that causes the death of 50% of an
animal population from exposure to the substance by any route other than inhalation. TDLo:
Lowest Published Toxic Dose. The lowest dose of a substance introduced by any route, other
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than inhalation, over any given period of time, and reported to produce any toxic effect in
humans or to produce tumorigenic or reproductive effects in animals.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure when handling Tofenacin.
The following equipment should be utilized at all times.

Category Item Specification Rationale

Must have side

shields. A face shield Protects eyes from
Eye and Face _ _
) Safety Glasses may be required splashes and airborne
Protection _ _
depending on the particles.

scale of work.

o Prevents direct skin
) ] Nitrile gloves are a ]
Hand Protection Protective Gloves ) ] contact with the
suitable option.
compound.

) Protects against spills
) ] ] Alab coat is the o
Body Protection Protective Clothing o ) and contamination of
minimum requirement. _
personal clothing.

Use if a local exhaust

_ _ _ is unavailable or if Prevents inhalation of
Respiratory Protection  Dust Respirator o _ _
dust generation is airborne particles.
likely.

Operational Plan: From Handling to Disposal

Adherence to a strict operational plan is critical for the safe handling of Tofenacin. This
includes proper engineering controls, handling procedures, and emergency first aid protocols.

Engineering Controls

e Ventilation: All handling of Tofenacin should be performed in a well-ventilated area.[1] The
use of a local exhaust system or a chemical fume hood is strongly recommended to
minimize inhalation exposure.[1]
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o Safety Stations: Ensure that safety showers and eyewash stations are readily accessible in
the work area.[2]

Handling Procedures

e Preparation:

[e]

Designate a specific area for handling Tofenacin.

Ensure the work area is clean and uncluttered.

o

[¢]

Assemble all necessary equipment and reagents before commencing work.

[¢]

Put on all required Personal Protective Equipment (PPE).

» Weighing and Aliquoting:
o Handle Tofenacin as a solid to prevent the dispersion of dust.[1]
o If possible, use a balance with a draft shield.
o Clean all equipment thoroughly after use.

e General Hygiene:
o Wash hands and face thoroughly after handling the compound.[1]
o Do not eat, drink, or smoke in the designated handling area.[2]

o Avoid contact with skin, eyes, and clothing.[1]

First Aid Measures

In the event of exposure, immediate action is crucial.
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Exposure Route First Aid Procedure

Move the individual to fresh air. If breathing is

Inhalation - . :

difficult, seek medical attention.[1]

Remove all contaminated clothing immediately.
Skin Contact Rinse the affected skin area with plenty of water.

If irritation occurs, seek medical advice.[1]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ] o o ]

do so. Continue rinsing. If eye irritation persists,

seek medical attention.[1]

) Rinse the mouth with water. Seek medical
Ingestion L
advice if you feel unwell.[1]

Disposal Plan

Proper disposal of Tofenacin and its containers is essential to prevent environmental
contamination. As specific disposal guidelines for Tofenacin are not readily available, general
principles for pharmaceutical waste should be followed in accordance with local, state, and
federal regulations.

e Unused Product: Unused Tofenacin should be treated as chemical waste and disposed of
through a licensed disposal company.

o Containers: Empty containers should be thoroughly rinsed before disposal or recycling.

o Contaminated Materials: Any materials that have come into contact with Tofenacin, such as
gloves, bench paper, and pipette tips, should be collected in a sealed, labeled waste
container for appropriate disposal.

Note: Do not dispose of Tofenacin down the drain or in the general trash unless explicitly
permitted by your institution's environmental health and safety department and local
regulations.[2][3][4]

Visual Workflow for Handling Tofenacin
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The following diagram outlines the key steps and decision points for the safe handling of
Tofenacin in a laboratory setting.

Preparation Emergency Procedures

Designate & Prepare Work Area Exposure Event

Don Required PPE Administer First Aid

Proceed to Handling

dling

Weigh & Aliquot in Ventilated Area Seek Medical Attention

Perform Experimental Work

Complete Work

Post-HandIir&; & Disposal

Decontaminate Work Area & Equipment

:

Dispose of Waste per Protocol

:

Doff PPE Correctly

i

Wash Hands Thoroughly
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Workflow for Safe Handling of Tofenacin

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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